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Compound of Interest

Compound Name: Chlorodimethylvinylsilane

Cat. No.: B155262

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinylsilanes are versatile synthetic intermediates widely employed in organic chemistry,
particularly in cross-coupling reactions (e.g., Hiyama coupling), hydrosilylations, and as
precursors for the synthesis of complex organic molecules and silicon-containing polymers.
Chlorodimethylvinylsilane is a readily available and reactive starting material for the
synthesis of a diverse range of vinylsilane derivatives. The reactivity of the silicon-chlorine bond
allows for facile nucleophilic substitution, providing a straightforward route to introduce various
organic functionalities onto the silicon atom.

This document provides detailed protocols for the preparation of functionalized vinylsilanes
from chlorodimethylvinylsilane, focusing on two common classes of nucleophiles:
organometallic reagents (specifically Grignard reagents) and alkoxides derived from alcohols.
These methods offer reliable and scalable procedures for the synthesis of custom vinylsilanes
tailored to specific research and development needs.

General Reaction Pathway

The fundamental transformation involves the displacement of the chloride atom on
chlorodimethylvinylsilane by a nucleophile. This reaction is a classic example of nucleophilic
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substitution at a silicon center.
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¢ To cite this document: BenchChem. [Protocols for the Preparation of Vinylsilanes from
Chlorodimethylvinylsilane: Application Notes]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b155262#protocols-for-the-preparation-of-
vinylsilanes-from-chlorodimethylvinylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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